Cas no 61204-10-2 (Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris-)

61204-10-2 structure
Product name:Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris-
Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris-
- 4-[1,1-bis(4-carboxyphenyl)-2,2,2-trifluoroethyl]benzoic acid
- DUOVAVVQXCSHMI-UHFFFAOYSA-N
- DTXSID40608665
- 61204-10-2
- SCHEMBL11358313
- 4,4',4''-(2,2,2-Trifluoroethane-1,1,1-triyl)tribenzoic acid
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- Inchi: InChI=1S/C23H15F3O6/c24-23(25,26)22(16-7-1-13(2-8-16)19(27)28,17-9-3-14(4-10-17)20(29)30)18-11-5-15(6-12-18)21(31)32/h1-12H,(H,27,28)(H,29,30)(H,31,32)
- InChI Key: DUOVAVVQXCSHMI-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C(=O)O)C(C2=CC=C(C=C2)C(=O)O)(C3=CC=C(C=C3)C(=O)O)C(F)(F)F
Computed Properties
- Exact Mass: 444.08205
- Monoisotopic Mass: 444.08207268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
- XLogP3: 5
Experimental Properties
- PSA: 111.9
Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris- Related Literature
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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7. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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